![molecular formula C21H26N2O3S B2423732 ethyl 6-(4-tert-butylphenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate CAS No. 324564-13-8](/img/structure/B2423732.png)
ethyl 6-(4-tert-butylphenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
Description
Scientific Research Applications
Antioxidant Research
The compound’s structure suggests potential antioxidant activity. Its tert-butylphenyl moiety may scavenge free radicals, protecting cells from oxidative stress. Investigating its role in preventing lipid peroxidation or DNA damage could yield valuable insights for therapeutic applications .
Biopharmaceutical Materials
In the realm of single-use (SU) bioprocessing equipment, this compound’s stability and compatibility are crucial. Researchers explore its use as an additive in SU plastics, ensuring material functionality and shelf life. Gamma irradiation, commonly used for sterilization, can trigger degradation of additives, including this compound. Understanding its behavior under sterilization conditions is essential .
Cytotoxicity Studies
The compound’s impact on cell growth warrants investigation. In vitro studies reveal that it inhibits cell growth to varying extents. Comparing its cytotoxicity with other related compounds (such as 3,3′,5,5′-tetra-tert-butyl-2,2′-dihydroxybiphenylphosphate and bis(p-nonylphenyl)phosphate) provides valuable data for bioprocessing safety .
Polymer Stabilization
As an additive in polymers, this compound contributes to material stability. Researchers study its effect on polymer properties, including mechanical strength, thermal stability, and resistance to environmental stress. Understanding its role in enhancing polymer performance guides material design .
Precursor to Biologically Active Compounds
The compound’s unique structure makes it a potential precursor for synthesizing biologically active molecules. For instance, it could serve as an intermediate in the synthesis of natural products like Indiacen A and Indiacen B. Exploring its reactivity and transformations opens avenues for drug discovery .
Crystallography and Structural Studies
Determining the crystal structure of this compound provides valuable information about its conformation, intermolecular interactions, and packing arrangements. Researchers use X-ray crystallography to visualize its three-dimensional arrangement, aiding in drug design and optimization .
properties
IUPAC Name |
ethyl 6-(4-tert-butylphenyl)-8-methyl-4-oxo-3,6-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O3S/c1-6-26-19(25)17-13(2)22-20-23(16(24)11-12-27-20)18(17)14-7-9-15(10-8-14)21(3,4)5/h7-10,18H,6,11-12H2,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYJWCEOAGCAXJM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)C(C)(C)C)C(=O)CCS2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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